Cas no 1217710-12-7 (tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate)
1217710-12-7 structure
Product Name:tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate
CAS No:1217710-12-7
MF:C12H20N2O2
MW:224.299403190613
MDL:MFCD08272979
CID:1024383
PubChem ID:27282072
Update Time:2025-04-20
tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (S)-tert-Butyl 3-(cyanomethyl)piperidine-1-carboxylate
- (S)-1-Boc-3-(Cyanomethyl)piperidine
- tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate
- 1217710-12-7
- AKOS016004384
- 1-Piperidinecarboxylic acid, 3-(cyanomethyl)-, 1,1-dimethylethyl ester, (3S)-
- MFCD08272979
- CS-0080312
- DTXSID50650695
- (R)-tert-Butyl 3-(Cyanomethyl)-1-Carboxylate
- (S)-tert-Butyl3-(cyanomethyl)piperidine-1-carboxylate
- EN300-7030269
- 3-CYANOMETHYL-PIPERIDINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
- DB-031452
- SCHEMBL11995200
- tert-butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate
-
- MDL： MFCD08272979
- Inchi： 1S/C12H20N2O2/c1-12(2,3)16-11(15)14-8-4-5-10(9-14)6-7-13/h10H,4-6,8-9H2,1-3H3/t10-/m0/s1
- InChI Key： RWAQULYYWNUYFH-JTQLQIEISA-N
- SMILES： O(C(C)(C)C)C(N1CCC[C@@H](CC#N)C1)=O
Computed Properties
- Exact Mass: 224.152477885g/mol
- Monoisotopic Mass: 224.152477885g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 298
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 53.3Ų
tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | OR321533-250mg |
tert-Butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate |
1217710-12-7 | 250mg |
£193.00 | 2025-02-20 | ||
| Apollo Scientific | OR321533-1g |
tert-Butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate |
1217710-12-7 | 1g |
£473.00 | 2025-02-20 | ||
| Chemenu | CM131123-1g |
tert-butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate |
1217710-12-7 | 97% | 1g |
$533 | 2023-01-17 | |
| Chemenu | CM131123-1g |
tert-butyl (S)-3-(cyanomethyl)piperidine-1-carboxylate |
1217710-12-7 | 97% | 1g |
$333 | 2021-08-05 | |
| Alichem | A129006510-1g |
(S)-tert-Butyl 3-(cyanomethyl)piperidine-1-carboxylate |
1217710-12-7 | 97% | 1g |
$449.00 | 2023-09-03 | |
| abcr | AB307070-250 mg |
(S)-1-Boc-3-(cyanomethyl)piperidine; . |
1217710-12-7 | 250 mg |
€473.50 | 2023-07-19 | ||
| abcr | AB307070-1 g |
(S)-1-Boc-3-(cyanomethyl)piperidine; . |
1217710-12-7 | 1 g |
€886.00 | 2023-07-19 | ||
| abcr | AB307070-250mg |
(S)-1-Boc-3-(cyanomethyl)piperidine; . |
1217710-12-7 | 250mg |
€473.50 | 2025-02-18 | ||
| abcr | AB307070-1g |
(S)-1-Boc-3-(cyanomethyl)piperidine; . |
1217710-12-7 | 1g |
€886.00 | 2025-02-18 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU8909-1G |
tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate |
1217710-12-7 | 95% | 1g |
¥5610.00 | 2023-04-28 |
tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate Related Literature
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
1217710-12-7 (tert-butyl (3S)-3-(cyanomethyl)piperidine-1-carboxylate) Related Products
- 948015-72-3(tert-butyl 3-(cyanomethyl)piperidine-1-carboxylate)
- 915226-39-0(tert-butyl (3S)-3-cyanopiperidine-1-carboxylate)
- 91419-53-3(tert-butyl 3-cyanopiperidine-1-carboxylate)
- 2097976-05-9(Tert-butyl 4-cyano-3-ethylpiperidine-1-carboxylate)
- 872850-30-1(1-Piperidinecarboxylic acid, 4-(cyanomethyl)-4-methyl-,1,1-dimethylethyl ester)
- 915226-44-7(tert-butyl (3R)-3-cyanopiperidine-1-carboxylate)
- 256411-39-9(Tert-butyl 4-(cyanomethyl)piperidine-1-carboxylate)
- 1227245-79-5(1-Piperidinecarboxylic acid, 4-(cyanomethyl)-4-ethyl-, 1,1-dimethylethyl ester)
- 1039361-80-2((R)-1-Boc-3-(cyanomethyl)piperidine)
- 161975-20-8(Tert-Butyl 4-(2-Cyanoethyl)Piperidine-1-Carboxylate)
Recommended suppliers
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Reagent
